Cas no 90679-08-6 (5-(4-Pyridinyl)indoline)

• Product Name: 5-(4-Pyridinyl)indoline
• CAS No: 90679-08-6
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 2812581
• PubChem ID: 13276696
• Update Time: 2025-04-21

5-(4-Pyridinyl)indoline Chemical and Physical Properties

Names and Identifiers

• DTXSID90534046
• 5-(4-pyridinyl)indoline
• SCHEMBL4525557
• AKOS011790231
• DAQYEMLWVIQCRV-UHFFFAOYSA-N
• 5-(Pyridin-4-yl)-2,3-dihydro-1H-indole
• 5-(Pyridin-4-yl)indoline
• 90679-08-6
• 5-(4-Pyridinyl)indoline

• Inchi： 1S/C13H12N2/c1-2-13-12(5-8-15-13)9-11(1)10-3-6-14-7-4-10/h1-4,6-7,9,15H,5,8H2
• InChI Key： DAQYEMLWVIQCRV-UHFFFAOYSA-N
• SMILES： N1C2C=CC(C3C=CN=CC=3)=CC=2CC1

Computed Properties

• Exact Mass: 196.100048391Da
• Monoisotopic Mass: 196.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų